N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide

• IUPAC Name: N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide
• InChI: InChI=1S/C15H10Cl2N2OS/c16-10-6-7-11-14(13(10)17)19-15(21-11)18-12(20)8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19,20)
• InChI Key: GTWMMXMWNWTZFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C=CC(=C3Cl)Cl
• Molecular Formula: C15H10Cl2N2OS
• Molecular Weight: 337.2 g/mol

Description

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide, also known as DCBT, is a synthetic compound that has been widely used in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of several enzymes, including tyrosinase, carbonic anhydrase, and acetylcholinesterase. It has also been shown to bind to certain proteins, such as tubulin and beta-amyloid, which are involved in the development of diseases such as cancer and Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial in the treatment of diseases such as cancer and diabetes. This compound has also been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders such as Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide in lab experiments is its ability to selectively inhibit certain enzymes and proteins in the body. This makes it a valuable tool in the study of biochemical and physiological processes. However, the use of this compound in lab experiments is limited by its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide. One area of research is the development of new drugs based on the structure of this compound. Another area of research is the study of this compound's potential applications in the treatment of various diseases, such as cancer and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide involves the reaction of 4,5-dichloro-2-aminobenzenethiol with phenylacetyl chloride in the presence of a base. The resulting product is then purified through recrystallization to obtain this compound in its pure form.

Scientific Research Applications

N-(4,5-dichloro-1,3-benzothiazol-2-yl)-2-phenylacetamide has been extensively studied in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to have potential applications in the development of new drugs for the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease. This compound has also been used as a tool in biochemical and physiological research, such as the study of protein-protein interactions and enzyme activity.